Cas no 1214388-45-0 (3'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile)

• Product Name: 3'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile
• CAS No: 1214388-45-0
• MF: C₁₄H₇F₄N
• MW: 265.20569729805
• CID: 4998577
• Update Time: 2025-07-20

3'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile
• 3'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile

• Inchi： 1S/C14H7F4N/c15-11-3-1-2-10(7-11)12-6-9(8-19)4-5-13(12)14(16,17)18/h1-7H
• InChI Key： JCDKOQJHLDBVRP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=CC=1C1C=CC=C(C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8

Additional information on 3'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile

Comprehensive Overview of 3'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile (CAS No. 1214388-45-0)

3'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile (CAS No. 1214388-45-0) is a high-value fluorinated biphenyl derivative widely utilized in pharmaceutical intermediates, agrochemicals, and advanced material synthesis. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to enhanced metabolic stability and lipophilicity, making it a sought-after compound in drug discovery. Recent trends in AI-driven molecular design and green chemistry have further amplified interest in this molecule, as researchers explore its potential in targeted therapeutics and sustainable synthesis routes.

The compound's biphenyl core and carbonitrile functional group enable versatile reactivity, particularly in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched in organic synthesis forums. With the rise of fluorinated pharmaceuticals (noted in 30% of FDA-approved drugs since 2020), 3'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile has gained attention for its role in developing kinase inhibitors and GPCR modulators. Analytical techniques like HPLC-MS and 19F-NMR are commonly employed for its characterization, addressing frequent queries about fluorine-containing compound analysis.

In material science, this compound's π-conjugated system and electron-withdrawing groups make it valuable for organic electronics, particularly in OLED materials and non-linear optical applications. A 2023 study highlighted its potential in thermally activated delayed fluorescence (TADF) emitters, aligning with industry demands for energy-efficient displays. The compound's crystallinity and thermal stability (decomposition point >250°C) are frequently discussed in patent literature for advanced material formulations.

Environmental considerations surrounding fluorochemical persistence have spurred research into biodegradable alternatives and catalytic fluorination methods. The OECD PFAS guidelines and REACH regulations have prompted manufacturers to develop eco-friendly purification processes for compounds like 3'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile. Recent microwave-assisted synthesis protocols have reduced its production energy by 40%, addressing sustainability metrics often queried in chemical industry databases.

Quality control specifications typically require ≥98% purity (by GC-FID), with strict limits on isomeric impurities. Storage recommendations emphasize anhydrous conditions (-20°C under argon) to prevent hydrolysis of the nitrile group—a common concern in long-term stability studies. The compound's logP value (~3.2) and aqueous solubility (<1 mg/mL) are critical parameters for ADME predictions, frequently analyzed in computational chemistry platforms.

Emerging applications in proteolysis-targeting chimeras (PROTACs) leverage the compound's ability to serve as a linker component, connecting E3 ligase binders to target proteins. This aligns with growing Google Scholar searches for "fluorinated PROTAC design." Additionally, its X-ray crystallography data (CCDC deposition numbers available) supports structure-based drug design, meeting demand from virtual screening researchers.